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Compound of Interest

Compound Name: BX-912

Cat. No.: B1683973

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of the PDK1 inhibitor, BX-912, using Dimethyl Sulfoxide (DMSO) as the solvent.
Adherence to this protocol is crucial for ensuring the integrity, stability, and accurate

concentration of the compound for reproducible experimental results.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for BX-912 is presented in the table
below. This information is essential for accurate calculations and proper handling of the

compound.
Parameter Value Reference
Molecular Weight 471.35 g/mol [1112][3]
Solubility in DMSO =100 mg/mL (= 212.16 mM) [4][5]
Appearance White solid powder [3]

) -20°C for up to 3 years, 4°C for
Storage of Solid Powder
up to 2 years

[4]

Storage of Stock Solution in -80°C for up to 2 years, -20°C C14106]
DMSO for up to 1 year
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Experimental Protocol: Preparation of a 10 mM BX-
912 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of BX-912 in DMSO. Adjust
the calculations accordingly for different desired concentrations.

Materials:

e BX-912 powder

e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

e Optional: Sonicator

Procedure:

» Pre-weighing Preparations:

o Before opening, bring the vial of BX-912 powder to room temperature to prevent
condensation of moisture.

o Ensure the DMSO is of high purity (anhydrous) as moisture can affect the solubility and
stability of the compound.[2]

» Weighing the Compound:
o Tare the analytical balance with a clean microcentrifuge tube or vial.

o Carefully weigh the desired amount of BX-912 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 4.71 mg of BX-912.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.selleckchem.com/products/bx-912.html
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/product/b1683973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

= Calculation:

» Desired Volume (L) x Desired Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass
(9)

= 0.001 L x0.010 mol/L x 471.35 g/mol = 0.0047135 g =4.71 mg

 Dissolving the Compound:

o Add the appropriate volume of DMSO to the tube containing the weighed BX-912. For the
example above, add 1 mL of DMSO.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Visual inspection should show a clear solution with no visible particulates.

o If the compound is difficult to dissolve, brief sonication or warming the solution to 37°C for
10-15 minutes can aid in dissolution.[7]

e Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes.[2]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[4][6]

o Properly label all aliquots with the compound name, concentration, date of preparation,
and solvent.

Important Considerations:

e The final concentration of DMSO in cell culture media should typically be kept below 0.5% to
avoid cytotoxicity.[8] Always include a vehicle control (DMSO alone) in your experiments at
the same final concentration.

e When diluting the DMSO stock solution into an aqueous buffer or cell culture medium, add
the stock solution to the aqueous solution and mix immediately to prevent precipitation.[9]
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Visual Diagrams
Signaling Pathway of BX-912

Activates

Downstream Effectors
(Cell Growth, Survival)

Click to download full resolution via product page

Caption: BX-912 inhibits the PDK1/Akt signaling pathway.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683973#preparing-bx-912-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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